Cas no 86454-35-5 (1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 86454-35-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD02664904
• CID: 991644
• Update Time: 2025-10-22

1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(m-Tolyl)-1H-pyrrole-2-carbaldehyde
• 1-(3-METHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
• 1-(3-methylphenyl)pyrrole-2-carbaldehyde
• 1-m-Tolyl-1H-pyrrole-2-carbaldehyde
• 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde

• MDL： MFCD02664904
• Inchi： 1S/C12H11NO/c1-10-4-2-5-11(8-10)13-7-3-6-12(13)9-14/h2-9H,1H3
• InChI Key： RALCOJSRRRTXKX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 185.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 22.00000
• LogP: 2.59820

Additional information on 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 86454-35-5)

1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 86454-35-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique pyrrole-carbaldehyde structure, serves as a versatile intermediate in the development of advanced heterocyclic compounds. Its molecular formula, C₁₂H₁₁NO, and distinct functional groups make it a valuable building block for drug discovery and catalysis applications.

In recent years, the demand for 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde has surged due to its potential role in green chemistry and sustainable synthesis. Researchers are increasingly exploring its utility in metal-free catalysis and biocompatible reactions, aligning with global trends toward eco-friendly chemical processes. The compound's aromatic pyrrole core also makes it a candidate for organic electronics, particularly in the design of OLED materials and conductive polymers.

The synthesis of 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde typically involves Vilsmeier-Haack formylation or palladium-catalyzed coupling reactions, which are widely discussed in academic literature. Its CAS No. 86454-35-5 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often query its solubility, stability, and spectroscopic data, underscoring the need for detailed technical documentation.

From an industrial perspective, 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde is valued for its low toxicity profile and compatibility with scalable production methods. Companies specializing in custom synthesis and contract manufacturing often highlight this compound in their portfolios, catering to clients in agrochemicals and flavor/fragrance industries. Its regioselective reactivity further enables precise modifications for structure-activity relationship (SAR) studies.

Emerging applications of CAS No. 86454-35-5 include its use in photodynamic therapy (PDT) research, where its aldehyde functionality facilitates conjugation with photosensitizers. This aligns with growing interest in non-invasive treatments for medical conditions. Additionally, its electrochemical properties are being investigated for energy storage solutions, such as redox flow batteries.

To ensure optimal handling, 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde should be stored under anhydrous conditions to prevent hydrolysis of its aldehyde group. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed for purity verification. The compound's MSDS and regulatory compliance data are critical for laboratory safety and global shipping.

In summary, 1-(3-Methylphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 86454-35-5) represents a multifaceted chemical entity with expanding roles in cutting-edge research and industrial innovation. Its integration into AI-driven drug design platforms and automated synthesis workflows further underscores its future potential. For researchers seeking high-purity reagents or tailor-made derivatives, this compound offers a robust foundation for diverse scientific endeavors.